Cas no 144494-65-5 (Tirofiban)

• Product Name: Tirofiban
• CAS No: 144494-65-5
• MF: C₂₂H₃₆N₂O₅S
• MW: 440.596645355225
• MDL: MFCD05237246
• CID: 64856
• PubChem ID: 60947
• Update Time: 2025-04-18

Tirofiban Chemical and Physical Properties

Names and Identifiers

• Tirofiban
• (2s)-2-(butylsulfonylamino)-3-[4-[4-(4-piperidyl)butoxy]phenyl]propanoic acid
• Aggrastat
• MK-383
• N-(Butylsulfonyl)-O-[4-(4-piperidinyl)butyl]-L-tyrosine
• (2S)-2-(butylsulfonylamino)-3-[4-(4-piperidin-4-ylbutoxy)phenyl]propanoic acid
• Tirofiban-d6
• (2S)-2-(butane-1-sulfonamido)-3-{4-[4-(piperidin-4-yl)butoxy]phenyl}propanoic acid
• 2-S-(n-butylsulfonylamino)-3[4-(piperidin-4-yl)butyloxyphenyl]propionic acid
• Agrastat
• Agrastat (TN)
• L700462
• MK383
• N-(n-butanesulfonyl)-O-(4-(4-piperidinyl)butyl)-(S)-tyrosine
• Tirofiban (INN)
• Tirofiban [BAN:INN]
• UNII-GGX234SI5H
• Tirofiban [INN:BAN]
• N-(Butylsulfonyl)-O-(4-(4-piperidyl)butyl)-L-tyrosine
• C22H36N2O5S
• GGX234SI5H
• N-(butylsulfonyl)-O-(4-piperidin-4-ylbutyl)-L-tyrosine
• AGG
• tirofibanum
• L-Ty
• L-700462
• L-Tyrosine, N-(butylsulfonyl)-O-(4-(4-piperidinyl)butyl)-
• BDBM50004058
• tirofiban hydrochloride (monohydrate)
• BRD-K37872686-311-01-6
• L700462;MK383
• s3085
• N-(butylsulfonyl)-4-
• (2S)-2-(butylsulfonylamino)-3-(4-(4-piperidin-4-ylbutoxy)phenyl)propanoic acid
• C07965
• L-Tyrosine, N-(butylsulfonyl)-O-[4-(4-piperidinyl)butyl]-
• TIROFIBAN [VANDF]
• B01AC17
• TIROFIBAN [WHO-DD]
• AKOS015894972
• 144494-65-5
• GTPL6586
• TIROFIBAN [INN]
• DTXSID20162730
• BIDD:GT0363
• Q415366
• J-524973
• AS-35267
• NCGC00263584-05
• SCHEMBL3685
• N-(n-butanesulfonyl)-O-(4-(4-piperidinyl)-butyl)-(s)-tyrosine
• NCGC00263584-02
• BCP06642
• DTXCID7085221
• COKMIXFXJJXBQG-NRFANRHFSA-N
• (S)-2-(butylsulfonamido)-3-(4-(4-(piperidin-4-yl)butoxy)phenyl)propanoicacid
• TIROFIBAN [HSDB]
• CHEMBL916
• Tirofiban, >=98.5% (HPLC)
• NS00008567
• HY-17369B
• N-(butylsulfonyl)-O-
• TIROFIBAN [MI]
• (S)-2-(butylsulfonamido)-3-(4-(4-(piperidin-4-yl)butoxy)phenyl)propanoic acid
• DB00775
• MFCD05237246
• EN300-20599904
• D08607
• CHEBI:9605
• HSDB 7323
• 2-S-(n-butylsulfonylamino)-3
• NCGC00263584-06
• Tirofiban(L700462;MK383)
• Tirofiban; N-(Butylsulfonyl)-O-[4-(4-piperidinyl)butyl]-L-tyrosine; Aggrestat; N-(Butylsulfonyl)-O-[4-(4-piperidinyl)butyl]-L-tyrosine; Tirofiban
• BRD-K37872686-003-01-9

• MDL： MFCD05237246
• Inchi： 1S/C22H36N2O5S/c1-2-3-16-30(27,28)24-21(22(25)26)17-19-7-9-20(10-8-19)29-15-5-4-6-18-11-13-23-14-12-18/h7-10,18,21,23-24H,2-6,11-17H2,1H3,(H,25,26)/t21-/m0/s1
• InChI Key： COKMIXFXJJXBQG-NRFANRHFSA-N
• SMILES： S(CCCC)(N[C@H](C(=O)O)CC1C=CC(=CC=1)OCCCCC1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 440.23400
• Monoisotopic Mass: 440.234
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: White solid
• Density: 1.154
• Melting Point: 223-225°
• Boiling Point: 611.7°C at 760 mmHg
• Flash Point: 323.7°C
• Refractive Index: 1.531
• PSA: 113.11000
• LogP: 4.75100

Tirofiban Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN3261
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S26-S30-S36/37/39-S45
• RTECS：YP2364100
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R14-R29-R34
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents